2-quinolin-3-ylisonicotinonitrile

• IUPAC Name: 2-quinolin-3-ylpyridine-4-carbonitrile
• InChI: InChI=1S/C15H9N3/c16-9-11-5-6-17-15(7-11)13-8-12-3-1-2-4-14(12)18-10-13/h1-8,10H
• InChI Key: BPFHSFFOXDPUNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)C3=NC=CC(=C3)C#N
• Molecular Formula: C15H9N3
• Molecular Weight: 231.25 g/mol

Description

2-Quinolin-3-ylisonicotinonitrile is a heterocyclic compound featuring a quinoline core substituted at the 3-position with an isonicotinonitrile moiety. The compound’s nitrile group and fused aromatic system may contribute to its reactivity, solubility, and biological activity, though further experimental validation is required .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-quinolin-3-ylisonicotinonitrile with key analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Core Structure
2-Quinolin-3-ylisonicotinonitrile*	Not provided	Not provided	Quinoline, isonicotinonitrile	Quinoline + pyridine
2-(1-Methyl-2-oxoindolin-3-ylidene)malononitrile	C₁₂H₇N₃O₂	225.20	Indole, malononitrile	Indole derivative
3-{[(2-methylbutan-2-yl)amino]methyl}quinolin-2-ol	C₁₅H₂₀N₂O	244.33	Quinoline, aminoalkyl, hydroxyl	Quinoline derivative
2-(3-methylquinoxalin-2-yl)acetonitrile	C₁₁H₁₀N₄	198.22	Quinoxaline, acetonitrile	Quinoxaline
2-(1,3-thiazol-2-ylamino)isonicotinonitrile	C₉H₆N₄S	202.24	Thiazole, isonicotinonitrile	Pyridine + thiazole

*Note: Data for 2-quinolin-3-ylisonicotinonitrile inferred from structural analogs.

Key Observations:

• Core Heterocycles: Unlike quinoxaline (in ) or indole derivatives (), 2-quinolin-3-ylisonicotinonitrile combines a quinoline ring with a pyridine-based nitrile group. This likely enhances π-π stacking interactions in biological targets compared to simpler acetonitrile derivatives .
• Functional Groups: The nitrile group in 2-quinolin-3-ylisonicotinonitrile and 2-(1,3-thiazol-2-ylamino)isonicotinonitrile () may confer similar reactivity, but the thiazole amino group in the latter could improve solubility or hydrogen-bonding capacity .

Physicochemical Properties

• Solubility: Quinoline derivatives (e.g., ) typically exhibit moderate solubility in polar solvents due to aromatic nitrogen atoms. The nitrile group in 2-quinolin-3-ylisonicotinonitrile may reduce solubility compared to hydroxyl-containing analogs like 3-{[(2-methylbutan-2-yl)amino]methyl}quinolin-2-ol .
• Stability: Compounds with fused aromatic systems (e.g., quinoline, quinoxaline) generally show higher thermal stability. The methyl group in 2-(3-methylquinoxalin-2-yl)acetonitrile () may enhance steric protection of the nitrile group, reducing hydrolysis rates compared to unsubstituted analogs .